![molecular formula C7H14ClNO B6163364 octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers CAS No. 2703782-01-6](/img/no-structure.png)
octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers
Overview
Description
Octahydropyrano[2,3-c]pyrrole hydrochloride (OHPH) is an organic compound derived from the pyrrole family of compounds. It is a cyclic compound composed of eight hydrogen atoms and one chlorine atom. OHPH is a mixture of diastereomers, meaning that it contains two stereoisomers that are not superimposable mirror images of each other. OHPH is a colorless solid with a melting point of 111-113 °C and a molecular weight of 225.75 g/mol. OHPH has a wide range of applications in scientific research and has been studied extensively in the fields of biochemistry and physiology.
Scientific Research Applications
Octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has been widely studied in the fields of biochemistry and physiology. It has been used in research to study the structures of proteins and peptides, as well as to study the biochemical and physiological effects of various drugs. octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has also been used to study the binding of drugs to their target receptors, and to study the mechanism of action of various drugs.
Mechanism of Action
Octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes, respectively. octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers is also believed to inhibit the activity of certain ion channels, such as the potassium channel. In addition, octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has been shown to interact with certain G-protein coupled receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has been shown to have numerous biochemical and physiological effects. In particular, octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes, respectively. In addition, octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has been shown to interact with certain G-protein coupled receptors, such as the serotonin receptor. octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has also been shown to modulate the activity of certain ion channels, such as the potassium channel.
Advantages and Limitations for Lab Experiments
Octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers has several advantages for use in laboratory experiments. It is relatively stable, easy to synthesize, and has a wide range of applications in scientific research. In addition, octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers is relatively inexpensive and readily available. However, octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers also has some limitations. For example, it is not soluble in water, so it must be dissolved in an organic solvent before it can be used in experiments.
Future Directions
There are a number of future directions for research involving octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers. For example, further research could be done to study the effects of octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers on other enzymes, ion channels, and G-protein coupled receptors. In addition, further research could be done to explore the potential therapeutic applications of octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers. Finally, further research could be done to study the pharmacokinetics and pharmacodynamics of octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers.
Synthesis Methods
Octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers is synthesized using a two-step process. The first step involves the conversion of pyrrole to the corresponding pyrrolidinone derivative by treatment with an acid. This is followed by a dehydration reaction to form the octahydropyrano[2,3-c]pyrrole hydrochloride. The dehydration reaction is carried out in the presence of a strong acid, such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for octahydropyrano[2,3-c]pyrrole hydrochloride involves the cyclization of a diene with an aldehyde in the presence of an acid catalyst, followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "1,5-hexadiene", "2-methyl-3-butenal", "p-toluenesulfonic acid", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. Mix 1,5-hexadiene and 2-methyl-3-butenal in the presence of p-toluenesulfonic acid in anhydrous dichloromethane.", "2. Heat the mixture to reflux for 24 hours.", "3. Cool the mixture and extract with ethyl acetate.", "4. Wash the organic layer with brine and dry over magnesium sulfate.", "5. Concentrate the organic layer under reduced pressure to obtain the crude product.", "6. Dissolve the crude product in ethanol and add sodium borohydride.", "7. Stir the mixture at room temperature for 2 hours.", "8. Quench the reaction with water and extract with ethyl acetate.", "9. Wash the organic layer with brine and dry over magnesium sulfate.", "10. Concentrate the organic layer under reduced pressure to obtain the reduced product.", "11. Dissolve the reduced product in hydrochloric acid and stir at room temperature for 2 hours.", "12. Concentrate the mixture under reduced pressure and wash the residue with diethyl ether to obtain the final product as a mixture of diastereomers." ] } | |
CAS RN |
2703782-01-6 |
Product Name |
octahydropyrano[2,3-c]pyrrole hydrochloride, Mixture of diastereomers |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
